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Introduction

UNI418 has been identified as a potent dual inhibitor of PIKfyve and PIP5K1C, demonstrating
significant antiviral activity against SARS-CoV-2 by blocking its entry into host cells.[1][2][3]
This compound offers a promising therapeutic strategy by targeting host cell factors essential
for viral infection. UNI418 impedes viral entry through a dual mechanism: it inhibits PIP5K1C to
block ACE2-mediated endocytosis of the virus and inhibits PIKfyve-regulated proteolytic
activation of cathepsins, which is crucial for the endosomal escape of SARS-CoV-2.[2][4]

These application notes provide a detailed protocol for a pseudovirus entry assay to evaluate
the efficacy of UNI418 and other potential inhibitors of SARS-CoV-2. The assay utilizes a
replication-deficient lentivirus pseudotyped with the SARS-CoV-2 spike protein and carrying a
luciferase reporter gene for quantitative measurement of viral entry.

Mechanism of Action of UNI418

UNI418 exerts its antiviral effects by targeting two key host kinases involved in endocytic
trafficking:
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e PIP5K1C (Phosphatidylinositol-4-Phosphate 5-Kinase Type 1 Gamma): Inhibition of
PIP5K1C by UNI418 disrupts the production of phosphatidylinositol (4,5)-bisphosphate
(PI(4,5)P2) at the plasma membrane. This disruption interferes with the endocytosis of the
ACE2 receptor, which is the primary entry receptor for SARS-CoV-2.[2][5]

o PIKfyve (Phosphoinositide Kinase, FYVE-Type Finger Containing): PIKfyve is essential for
the maturation of endosomes. By inhibiting PIKfyve, UNI418 prevents the conversion of
PtdIns3P to PtdIns(3,5)P2, which in turn inhibits the proteolytic activation of cathepsin L.
Cathepsin L is a host protease required for the cleavage of the SARS-CoV-2 spike protein, a
critical step for the fusion of the viral and endosomal membranes and subsequent release of

the viral genome into the cytoplasm.[2][4]
The dual inhibition of these pathways effectively blocks SARS-CoV-2 entry and replication.[2]
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Caption: UNI418 inhibits SARS-CoV-2 entry by targeting PIP5K1C and PIKfyve.
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Quantitative Data Summary

The following tables summarize key quantitative parameters for the UNI418 pseudovirus entry

assay.

Table 1: UNI418 Inhibitory Concentrations

Parameter Value Reference
ECso (SARS-CoV-2) 1.4 pM [1][3]

ICso (PIP5K1C) 60.1 nM [1][3]

Kd (PIP5K1C) 61 nM [1][3]

ICso (PIP5K1B) 60.7 nM 2]

ICso0 (PIP5K1A) 255 nM [2]

Kd (PIKfyve) 0.78 nM [1][3]

Table 2: Cell Seeding and Treatment Parameters for 96-well Plate Format

Parameter

Value

Reference

Cell Line

293T-ACE2

[2]

Seeding Density

1.5 x 104 cells/well

[2]

UNI418 Pre-treatment

Concentration 05 UM 2l
Pre-treatment Time 1 hour [2]
Pseudovirus Infection Volume 100 pL/well [2]
Infection Duration 12 hours [2]

Time to Luciferase

Measurement

24 hours post-infection

[2]
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Experimental Protocols

Materials and Reagents
e Cell Line: HEK293T cells stably expressing human ACE2 (293T-ACEZ2).

e Pseudovirus: SARS-CoV-2 spike-pseudotyped lentivirus with a luciferase reporter gene.

o UNI418: Stock solution prepared in DMSO.

e Cell Culture Medium: DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.
e Luciferase Assay System: e.g., One-Glo Ex Luciferase Assay System (Promega).

» 96-well white, clear-bottom cell culture plates.

Luminometer.

Experimental Workflow
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Day 1: Cell Seeding

Seed 293T-ACE2 cells in a
96-well plate (1.5 x 10# cells/well)

Day 2: Treatmept and Infection

Pre-treat cells with UNI418 (0.5 pM)
or vehicle control for 1 hour

!

Infect cells with SARS-CoV-2
pseudovirus (100 pL/well)

!

Incubate for 12 hours

!

Remove supernatant and replace
with fresh medium

Day 3: Dat&‘lV Acquisition

Incubate for an additional 12 hours
(total 24 hours post-infection)

!

Lyse cells and measure
luciferase activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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